Cas no 2106292-53-7 (3-3-(methoxymethyl)phenylazetidin-3-ol)

• Product Name: 3-3-(methoxymethyl)phenylazetidin-3-ol
• CAS No: 2106292-53-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6254341
• PubChem ID: 165653943
• Update Time: 2025-08-04

3-3-(methoxymethyl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)phenylazetidin-3-ol
• 3-[3-(methoxymethyl)phenyl]azetidin-3-ol
• 2106292-53-7
• EN300-1777592

• Inchi： 1S/C11H15NO2/c1-14-6-9-3-2-4-10(5-9)11(13)7-12-8-11/h2-5,12-13H,6-8H2,1H3
• InChI Key： JDUPZAABFRTWEQ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(COC)C=2)CNC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-3-(methoxymethyl)phenylazetidin-3-ol

3-(Methoxymethyl)phenylazetidin-3-ol: A Comprehensive Overview

3-(Methoxymethyl)phenylazetidin-3-ol, also known by its CAS number 2106292-53-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidinols, which are four-membered ring structures containing an alcohol group. The presence of a methoxymethyl substituent on the phenyl ring introduces unique chemical properties and potential applications in drug design and material science.

The structure of 3-(Methoxymethyl)phenylazetidin-3-ol is characterized by a phenyl group attached to an azetidine ring, with a hydroxyl group at the 3-position and a methoxymethyl substituent at the same position. This configuration imparts a chiral center, making the compound potentially useful in asymmetric synthesis and enantioselective reactions. Recent studies have highlighted the importance of such chiral compounds in the development of novel pharmaceuticals, particularly in the context of enzyme inhibition and receptor targeting.

Research into 3-(Methoxymethyl)phenylazetidin-3-ol has focused on its synthetic pathways and reactivity. One notable approach involves the use of organocatalytic methods to construct the azetidine ring, leveraging the inherent strain in four-membered rings to drive reactions forward. These methods have been optimized to achieve high yields and excellent stereocontrol, which are critical for large-scale production and application in medicinal chemistry.

In terms of applications, 3-(Methoxymethyl)phenylazetidin-3-ol has shown promise as a building block for more complex molecules. Its ability to undergo various functional group transformations makes it versatile in organic synthesis. For instance, recent studies have demonstrated its utility in the construction of bioactive compounds with potential anti-inflammatory and anticancer properties. The compound's reactivity towards nucleophilic substitution and elimination reactions further enhances its value in medicinal chemistry.

The introduction of the methoxymethyl group into the phenyl ring significantly influences the compound's physicochemical properties. This substituent increases lipophilicity, which is advantageous for improving drug absorption and bioavailability. Moreover, it contributes to hydrogen bonding capabilities, enhancing solubility in polar solvents—a property that is critical for many biological assays.

From a pharmacological perspective, 3-(Methoxymethyl)phenylazetidin-3-ol has been investigated for its potential as an enzyme inhibitor. Preclinical studies suggest that it may target key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention. The compound's selectivity and potency are currently under rigorous evaluation to determine its suitability as a lead compound in drug discovery programs.

In conclusion, 3-(Methoxymethyl)phenylazetidin-3-ol, with its unique structural features and promising biological profile, represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic research and industrial applications.